6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine

• CAS RN: 6303-43-1
• Molecular Formula: C11H11ClN4
• Molecular Weight: 234.68 g/mol
• IUPAC Name: 6-chloro-4-N-methyl-4-N-phenylpyrimidine-2,4-diamine
• InChI: InChI=1S/C11H11ClN4/c1-16(8-5-3-2-4-6-8)10-7-9(12)14-11(13)15-10/h2-7H,1H3,(H2,13,14,15)
• InChI Key: DKWQGENYTFFROV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C2=CC(=NC(=N2)N)Cl

Description

6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine is a useful research compound. Its molecular formula is C11H11ClN4 and its molecular weight is 234.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 20-mL screw-cap vial was charged with N-methylaniline (0.653 g, 6.1 mmol), 4,6-dichloro-2-pyrimidinamine (1 g, 6.1 mmol), 1,4-dioxane (5 mL), and HCl (0.152 mL, 0.61 mmol, 4M in 1,4-dioxane). The vial was capped and stirred at reflux overnight. At this time, LCMS analysis indicated good conversion to the desired product, so the reaction mixture was poured into 1:1 NaHCO3 (sat) and water (20 mL) and extracted with EtOAc (3×50 mL). The combined organics were dried (Na2SO4) and concentrated. The solid residue was triturated with CH2Cl2, to yield the title compound (644 mg) as an off-white solid. LC-MS (ES) m/z=235 [M+H]+.